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Introduction

Intracellular Sigma Peptide (ISP) is a synthetic peptide that has shown significant therapeutic
potential in various preclinical disease models. ISP functions as an inhibitor of the Protein
Tyrosine Phosphatase sigma (PTP0), a receptor that is upregulated in response to tissue injury
and plays a crucial role in inhibiting axonal regeneration. By modulating PTPag, ISP promotes
neural repair and functional recovery in models of central nervous system (CNS) injury and
other diseases characterized by inhibitory scarring.[1][2][3] This document provides detailed
application notes and protocols for the use of ISP in various disease models, targeted at
researchers, scientists, and drug development professionals.

Mechanism of Action

ISP is a cell-permeable peptide designed to mimic the intracellular wedge domain of PTPo.[4] It
penetrates cell membranes and binds to PTPag, thereby relieving the inhibitory effects of
chondroitin sulfate proteoglycans (CSPGs) on axonal growth.[4][5] This action promotes axonal
sprouting and regeneration, leading to functional recovery.[3][6] The signaling pathway involves
the restoration of extracellular signal-regulated kinase 1/2 (ERK1/2) phosphorylation, which is
typically decreased in the presence of CSPGs.[4]
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ISP signaling pathway in overcoming CSPG-mediated inhibition.

Application in Disease Models
Spinal Cord Injury (SCI)

ISP has been extensively studied in rodent models of SCI, demonstrating unprecedented
functional recovery.[2][3]

Quantitative Data Summary
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Experimental Protocol: Spinal Cord Injury Model in Rats

« Animal Model: Adult female rats are subjected to a moderate thoracic (T10) contusion injury

using a standard impactor device.

o ISP Preparation: ISP is dissolved in a vehicle of 5% DMSO in saline.

o Administration: A daily subcutaneous injection of ISP (11 u g/day ) is administered, starting

24 hours post-injury.[8]

e Functional Assessment:

o Locomotor Function: Assessed weekly using the Basso, Beattie, Bresnahan (BBB)

locomotor rating scale.

o Bladder Function: Monitored by measuring residual urine volume.

» Histological Analysis: At the end of the treatment period, spinal cord tissue is harvested for

immunohistochemical analysis of axonal sprouting (e.g., staining for serotonin) and glial

scarring.
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Experimental workflow for ISP application in a rat SCI model.

Multiple Sclerosis (MS)

ISP has shown promise in promoting remyelination in mouse models of MS.[1]

Quantitative Data Summary

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b10830539/docs?utm_src=pdf-body-img#application-of-intracellular-sigma-peptide-isp-in-disease-models
https://multiplesclerosisnewstoday.com/news-posts/2019/07/10/nervgen-pharmas-multiple-sclerosis-development-program-targeting-nerve-remylenation-supported-by-publication-of-independent-peer-reviewed-paper/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Demyelination

Animal Model ISP Treatment Key Findings Reference
Model
Increased
Lysolecithin generation of
(LPC)-induced - oligodendrocytes
Mouse o Not specified
demyelination of and
the optic chiasm remyelination of
axons.

Experimental Protocol: Demyelination Model in Mice

Animal Model: Demyelination is induced in the optic chiasm of adult mice via stereotactic

injection of lysolecithin (LPC).

e ISP Administration: Systemic administration of ISP (dose and frequency to be optimized
based on the specific study design).

e Functional Assessment: Visual evoked potentials (VEPS) can be recorded to assess the
functional integrity of the optic pathway.

 Histological Analysis: Optic nerve and chiasm are sectioned and stained to evaluate the
extent of demyelination and remyelination (e.g., using Luxol Fast Blue stain for myelin and
immunostaining for oligodendrocyte markers).

Myocardial Infarction (Heart Attack)

ISP has been shown to promote the regeneration of cardiac nerves after a heart attack in
animal models, which can help prevent dangerous arrhythmias.[9]

Quantitative Data Summary
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Experimental Protocol: Myocardial Infarction Model in Mice

» Animal Model: Myocardial infarction is induced by permanent ligation of the left anterior
descending (LAD) coronary artery.

o ISP Administration: ISP is administered systemically, with treatment initiated several days
post-infarction.[9]

¢ Functional Assessment:

o Cardiac Function: Assessed by echocardiography to measure parameters like ejection
fraction.

o Arrhythmia Susceptibility: Evaluated by programmed electrical stimulation.

o Histological Analysis: Heart tissue is harvested to assess sympathetic nerve density within
and around the infarct scar using tyrosine hydroxylase (TH) immunohistochemistry.

Alternative Considerations: LIN28 and CD28
Inhibitors

While "ISP-1-28" appears to be a misnomer for Intracellular Sigma Peptide, it is possible the
query intended to refer to inhibitors of LIN28 or CD28.

LIN28 Inhibitors in Disease Models
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LIN28 is an RNA-binding protein implicated in development and cancer.[10] Small molecule

inhibitors of the LIN28/let-7 pathway are being investigated as potential cancer therapeutics.

[11][12][13]

Quantitative Data Summary
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CD28 Inhibitors in Disease Models

CD28 is a key co-stimulatory molecule for T-cell activation, making it a target for autoimmune

diseases and transplantation.[16][17]

Quantitative Data Summary
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Intracellular Sigma Peptide (ISP) demonstrates significant therapeutic potential across a range
of disease models, particularly in promoting neural repair. The provided protocols offer a
foundation for researchers to explore the applications of ISP. Additionally, the brief overview of
LIN28 and CD28 inhibitors provides context for alternative interpretations of the initial query.
Further research and development of these compounds hold promise for novel therapeutic
strategies in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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